Cas no 254879-87-3 (1,2,4,5-Tetrazin-3-amine, 6-chloro-)

• Product Name: 1,2,4,5-Tetrazin-3-amine, 6-chloro-
• CAS No: 254879-87-3
• MF: C₂H₂ClN₅
• MW: 131.523777484894
• MDL: MFCD19207472
• CID: 1422989
• PubChem ID: 55288613
• Update Time: 2025-04-20

1,2,4,5-Tetrazin-3-amine, 6-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazin-3-amine, 6-chloro-
• MFCD19207472
• EN300-7589677
• AKOS006359934
• 6-chloro-1,2,4,5-tetrazin-3-amine
• 254879-87-3
• SY268410
• 3-Amino-6-chloro-1,2,4,5-tetrazine

• MDL： MFCD19207472
• Inchi： 1S/C2H2ClN5/c3-1-5-7-2(4)8-6-1/h(H2,4,7,8)
• InChI Key： ZPTORXXRWBRLQR-UHFFFAOYSA-N
• SMILES： ClC1=NN=C(N)N=N1

Computed Properties

• Exact Mass: 159.03138
• Monoisotopic Mass: 130.9998728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• PSA: 54.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrazines Aminotetrazines